Cas no 198131-85-0 (Boronic acid,(2,5-diethoxyphenyl)- (9CI))

198131-85-0 structure
Product name:Boronic acid,(2,5-diethoxyphenyl)- (9CI)
Boronic acid,(2,5-diethoxyphenyl)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- Boronic acid,(2,5-diethoxyphenyl)- (9CI)
- SCHEMBL3786075
- starbld0018437
- 198131-85-0
- (2,5-Diethoxyphenyl)boronic acid
- Boronic acid, (2,5-diethoxyphenyl)- (9CI)
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- Inchi: InChI=1S/C10H15BO4/c1-3-14-8-5-6-10(15-4-2)9(7-8)11(12)13/h5-7,12-13H,3-4H2,1-2H3
- InChI Key: KKXIRRFIDNBKJL-UHFFFAOYSA-N
- SMILES: CCOC1=CC=C(OCC)C(B(O)O)=C1
Computed Properties
- Exact Mass: 209.10995
- Monoisotopic Mass: 210.106
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9A^2
Experimental Properties
- PSA: 58.92
Boronic acid,(2,5-diethoxyphenyl)- (9CI) Related Literature
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Seann P. Mulcahy,Christina M. Woo,Weidong Ding,George A. Ellestad,Seth B. Herzon Chem. Sci., 2012,3, 1070-1074
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Bufeng Zhang,Zhonggang Wang Chem. Commun., 2009, 5027-5029
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P. G. Campbell,M. D. Merrill,B. C. Wood,E. Montalvo,M. A. Worsley,T. F. Baumann,J. Biener J. Mater. Chem. A, 2014,2, 17764-17770
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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